Cas no 1513849-41-6 (Methyl 4-carbamoyl-2-methoxybenzoate)

• Product Name: Methyl 4-carbamoyl-2-methoxybenzoate
• CAS No: 1513849-41-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD28403646
• CID: 5039854
• PubChem ID: 90019463
• Update Time: 2025-10-30

Methyl 4-carbamoyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-carbamoyl-2-methoxybenzoate
• 2-Methoxy-terephthalamic acid methyl ester
• SCHEMBL15540848
• EN300-7461044
• Methyl4-carbamoyl-2-methoxybenzoate
• GXXOWHAUABVVRT-UHFFFAOYSA-N
• DB-119437
• 1513849-41-6
• MFCD28403646
• CS-0198947
• Benzoic acid, 4-(aminocarbonyl)-2-methoxy-, methyl ester
• E75452
• BS-46463
• Methyl 4-carbamoyl-2-methoxybenzoate

• MDL： MFCD28403646
• Inchi： 1S/C10H11NO4/c1-14-8-5-6(9(11)12)3-4-7(8)10(13)15-2/h3-5H,1-2H3,(H2,11,12)
• InChI Key： GXXOWHAUABVVRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(N)=O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-carbamoyl-2-methoxybenzoate

Methyl 4-carbamoyl-2-methoxybenzoate (CAS No. 1513849-41-6): A Comprehensive Overview in Modern Chemical Research

Methyl 4-carbamoyl-2-methoxybenzoate, a compound with the chemical identifier CAS No. 1513849-41-6, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in drug discovery and molecular studies.

The molecular structure of Methyl 4-carbamoyl-2-methoxybenzoate consists of a benzoate core substituted with a carbamoyl group at the 4-position and a methoxy group at the 2-position. This arrangement imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its versatility in various chemical transformations.

In recent years, the interest in Methyl 4-carbamoyl-2-methoxybenzoate has been fueled by its role in developing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of key biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The carbamoyl moiety, in particular, has been identified as a critical pharmacophore that can modulate enzyme activity and receptor binding.

One of the most compelling aspects of studying Methyl 4-carbamoyl-2-methoxybenzoate is its utility in designing small-molecule probes for biochemical assays. These probes are essential for elucidating the mechanisms of action of various enzymes and receptors. For instance, derivatives of this compound have been used to investigate the activity of cytidine deaminases, which play a crucial role in DNA repair and viral replication.

The methoxy group in the structure of Methyl 4-carbamoyl-2-methoxybenzoate also contributes to its biological significance. This group can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological targets. Additionally, it can be modified through various chemical reactions to introduce additional functional groups, further expanding its potential applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Methyl 4-carbamoyl-2-methoxybenzoate. Molecular docking studies have revealed that its derivatives can effectively interact with proteins involved in metabolic pathways. This has opened up new avenues for developing drugs that target metabolic disorders such as obesity and diabetes.

The synthesis of Methyl 4-carbamoyl-2-methoxybenzoate presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the desired molecular framework.

In conclusion, Methyl 4-carbamoyl-2-methoxybenzoate (CAS No. 1513849-41-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and disease mechanisms.